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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856 Get Quote

Introduction

2-Methoxyheptane is a chemical compound with the molecular formula C8H18O.[1] While

interest in green and sustainable chemistry has led to the investigation of various ethers as

potential green solvents, a comprehensive review of publicly available scientific literature and

chemical databases reveals a significant lack of specific applications for 2-methoxyheptane in

this context. This document summarizes the available information on 2-methoxyheptane and

provides context by comparing it with established green solvents.

Physicochemical Properties and Safety Data
A key aspect of green chemistry is the selection of solvents with favorable environmental,

health, and safety profiles. The known properties of 2-methoxyheptane are summarized

below. It is important to note that comprehensive toxicological and environmental fate data for

2-methoxyheptane are not readily available.
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Property Value Reference

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [1]

IUPAC Name 2-methoxyheptane [1]

CAS Number 57858-34-1 [1]

XLogP3 2.8 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 5 [1]

Safety Information: A safety data sheet for a related, more complex molecule containing a

methoxyheptane moiety indicates that it is harmful if inhaled and toxic to aquatic life with long-

lasting effects. While this does not directly describe the properties of 2-methoxyheptane itself,

it suggests that ethers of this nature may not be environmentally benign.

Potential Application as a Fuel Additive
While its application as a green solvent is not documented, a structurally similar compound, 2-

methoxy-2-methylheptane (MMH), has been identified as a potential fuel additive for cleaner

combustion.[2] This suggests a possible area of investigation for 2-methoxyheptane in the

field of biofuels or as an additive to improve the combustion efficiency and reduce emissions of

conventional fuels.

Illustrative Application Notes for a Green Ether
Solvent: 2-Methyltetrahydrofuran (2-MeTHF)
To provide an example of the detailed information available for an established green solvent,

the following application notes for 2-Methyltetrahydrofuran (2-MeTHF) are presented. Please

note that this information does not apply to 2-methoxyheptane.
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2-MeTHF is a bio-based solvent derived from renewable resources and is recognized as a

greener alternative to solvents like tetrahydrofuran (THF) and dichloromethane.[3]

Properties of 2-Methyltetrahydrofuran (2-MeTHF)
Property Value

Source Bio-based (from levulinic acid)

Boiling Point ~80 °C

Water Solubility Limited miscibility

Peroxide Formation Lower tendency than THF

Key Advantages

Higher boiling point and wider liquid range than

THF, improved stability, and lower water

miscibility allowing for easier separation.[4]

Application: Extraction of Bioactive Compounds
2-MeTHF has been successfully used for the extraction of natural products. For instance, it has

been shown to be a promising solvent for the extraction of limonene from orange peel residues,

outperforming hexane in extraction yield.[3]

Experimental Protocol: Solid-Liquid Extraction of Limonene from Orange Peels using 2-MeTHF

Objective: To extract limonene from dried orange peels using 2-MeTHF as a green solvent.

Materials:

Dried and ground orange peels

2-Methyltetrahydrofuran (2-MeTHF), analytical grade

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser
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Heating mantle

Magnetic stirrer and stir bar

Filter paper and funnel

Rotary evaporator

Gas chromatograph with a flame ionization detector (GC-FID) for analysis

Procedure:

Place 10 g of dried, ground orange peels into a 250 mL round-bottom flask.

Add 100 mL of 2-MeTHF to the flask along with a magnetic stir bar.

Set up the flask for reflux with a condenser and place it in a heating mantle.

Heat the mixture to a gentle reflux and maintain for 2 hours with continuous stirring.

Allow the mixture to cool to room temperature.

Filter the mixture through filter paper to separate the orange peel solids from the 2-MeTHF

extract.

Wash the solid residue with an additional 20 mL of 2-MeTHF and combine the filtrates.

Dry the combined extract over anhydrous sodium sulfate to remove any residual water.

Decant the dried extract into a pre-weighed round-bottom flask.

Remove the 2-MeTHF using a rotary evaporator at 40 °C under reduced pressure.

Weigh the flask containing the crude limonene extract to determine the yield.

Analyze the composition of the extract using GC-FID to quantify the limonene content.

Workflow for Green Solvent Selection
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The selection of a green solvent is a critical step in designing sustainable chemical processes.

The following diagram illustrates a general workflow for evaluating a potential green solvent.

Phase 1: Initial Screening

Phase 2: Performance Evaluation

Phase 3: Sustainability Assessment

Decision

Identify Potential Solvent

Assess Physicochemical Properties
(Boiling Point, Polarity, etc.)

Evaluate Preliminary Safety Data
(Flammability, Acute Toxicity)

Test Solubility and Miscibility

Conduct Small-Scale Reaction/
Extraction Trials

Analyze Yield and Purity

Life Cycle Assessment (LCA)

Evaluate Toxicity and Biodegradability

Assess Recyclability and Waste Generation

Adopt as Green Solvent?
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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